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The following table summarizes key areas where TMP269 has shown biological activity in experimental

models.

Disease Area
/ Context

Combination
Partner(s)

Key Findings / Proposed
Mechanism

Experimental Model Citation

Acute
Myeloid
Leukemia
(AML)

Venetoclax

(BCL-2 inhibitor)

Additive pro-apoptotic

effect; Downregulation of
ribosomal proteins; Anti-

proliferative effects.

AML cell lines (MOLM-13,

etc.) [1]

Viral
Infections

Not a

combination
therapy;

TMP269
monotherapy

studied.

Inhibits viral replication by

modulating host cell
processes: autophagy

(RABV) and
glycerophospholipid

metabolism (LSDV).

Cell cultures infected with

Rabies Virus (RABV) or
Lumpy Skin Disease

Virus (LSDV) [2] [3]

Acute
Kidney
Injury (AKI)

Not a

combination
therapy;

TMP269
monotherapy

studied.

Ameliorated apoptosis,

enhanced autophagy, and
promoted tubular cell

proliferation.

Mouse models (folic acid-

induced &
ischemia/reperfusion-

induced AKI) [4]
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Disease Area
/ Context

Combination
Partner(s)

Key Findings / Proposed
Mechanism

Experimental Model Citation

Ischemic
Stroke

Not a

combination
therapy;

TMP269
monotherapy

studied.

Neuroprotection by

upregulating histone
acetylation, alleviating

blood-brain barrier
disruption.

Rat model of middle

cerebral artery occlusion
[5]

Parkinson's
Disease

Not a

combination
therapy;

TMP269
monotherapy

studied.

Promoted BMP-Smad

signaling, providing
neuroprotection for

dopaminergic neurons.

In vitro and in vivo 6-

hydroxydopamine models
[6]

Detailed Experimental Protocols

To help you evaluate the experimental evidence, here are the methodologies from key studies:

In AML Cell Culture Studies [1]: AML cell lines (e.g., MOLM-13) were cultured and treated with

TMP269 and/or venetoclax. Cell proliferation was assessed via flow cytometry and metabolic assays.

Apoptosis was quantified by measuring caspase activation and phosphatidylserine externalization

(Annexin V staining). Proteomic changes were analyzed through mass spectrometry and bioinformatic

analysis.

In Viral Replication Studies [2] [3]: Cell lines (HEK-293T, MDBK) were infected with viruses

(RABV, LSDV) and treated with TMP269. Viral replication was measured by plaque assays or

TCID₅₀, and viral protein levels were assessed by Western blot. RNA sequencing and metabolomics

were used to identify changes in host pathways. Autophagy was monitored via Western blot for LC3-II

and ATG5.

In Acute Kidney Injury (AKI) Models [4]: AKI was induced in mice via folic acid injection or renal

ischemia/reperfusion surgery. TMP269 was administered intraperitoneally. Renal function was

assessed by measuring serum creatinine and blood urea nitrogen. Kidney tissue was analyzed by
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histology (H&E staining), Western blot for apoptosis (Bax, Bcl-2, cleaved caspase-3), autophagy

(LC3II, Beclin-1), and proliferation (PCNA) markers.

TMP269's Mechanisms of Action

The diagrams below illustrate the key signaling pathways through which TMP269 exerts its effects, as

identified in the search results.
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TMP269 exerts its effects by inhibiting Class IIa HDACs, leading to increased histone acetylation and
altered gene transcription. The specific cellular outcomes depend on the biological context, such as the
disease model or cell type.
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Mechanism of TMP269 antiviral action against Lumpy Skin Disease Virus (LSDV). TMP269 counteracts the
virus-induced metabolic changes to inhibit replication [2].
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Interpretation Guidance

Please note the following when interpreting this data:

Preclinical Focus: All findings are from in vitro (cell culture) and in vivo (animal model) studies. The

efficacy and safety of TMP269 in humans remain unknown.
Mechanistic, Not Comparative: The research illuminates TMP269's biological mechanisms rather

than directly comparing it to other HDAC inhibitors.
Broad Therapeutic Potential: Activity in diverse conditions (cancer, viral infection, organ injury)

highlights the fundamental role Class IIa HDACs play in cellular processes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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